Cas no 1499840-13-9 (3-bromo-2-fluoro-5-methylbenzoyl chloride)

• Product Name: 3-bromo-2-fluoro-5-methylbenzoyl chloride
• CAS No: 1499840-13-9
• MF: C₈H₅BrClFO
• MW: 251.480104207993
• MDL: MFCD30486612
• CID: 4602536
• PubChem ID: 83409616
• Update Time: 2024-03-01

3-bromo-2-fluoro-5-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-5-methylbenzoyl chloride
• Benzoyl chloride, 3-bromo-2-fluoro-5-methyl-

• MDL： MFCD30486612
• Inchi： 1S/C8H5BrClFO/c1-4-2-5(8(10)12)7(11)6(9)3-4/h2-3H,1H3
• InChI Key： HHWSLVGBHIQKAW-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC(C)=CC(Br)=C1F

Computed Properties

• Exact Mass: 249.91963g/mol
• Monoisotopic Mass: 249.91963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives